Cas no 1286712-46-6 (N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-thiazol-2-yl)-6-methylpyridin-2-amine)

• Product Name: N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-thiazol-2-yl)-6-methylpyridin-2-amine
• CAS No: 1286712-46-6
• MF: C₁₇H₂₀N₄O₃S
• MW: 360.430702209473
• CID: 6205959
• PubChem ID: 52907426
• Update Time: 2025-10-23

N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-thiazol-2-yl)-6-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-thiazol-2-yl)-6-methylpyridin-2-amine
• 1286712-46-6
• SR-01000926845-1
• 1,4-dioxa-8-azaspiro[4.5]decan-8-yl-[2-[(6-methylpyridin-2-yl)amino]-1,3-thiazol-4-yl]methanone
• VU0532330-1
• N-(4-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-1,3-thiazol-2-yl)-6-methylpyridin-2-amine
• AKOS024532469
• (2-((6-methylpyridin-2-yl)amino)thiazol-4-yl)(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methanone
• F6113-0268
• SR-01000926845

• Inchi： 1S/C17H20N4O3S/c1-12-3-2-4-14(18-12)20-16-19-13(11-25-16)15(22)21-7-5-17(6-8-21)23-9-10-24-17/h2-4,11H,5-10H2,1H3,(H,18,19,20)
• InChI Key： OKBZFRDQZHPYGB-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=C(C)N=2)=NC(=C1)C(N1CCC2(CC1)OCCO2)=O

Computed Properties

• Exact Mass: 360.12561169g/mol
• Monoisotopic Mass: 360.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-thiazol-2-yl)-6-methylpyridin-2-amine

Research Briefing on N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-thiazol-2-yl)-6-methylpyridin-2-amine (CAS: 1286712-46-6)

In recent years, the compound N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-thiazol-2-yl)-6-methylpyridin-2-amine (CAS: 1286712-46-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic and thiazole-pyridine hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition.

The synthesis of 1286712-46-6 involves a multi-step process that includes the formation of the 1,4-dioxa-8-azaspiro[4.5]decane core, followed by coupling with a functionalized thiazole moiety and subsequent amination with 6-methylpyridin-2-amine. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation.

Recent studies have focused on the biological activity of 1286712-46-6, particularly its role as a kinase inhibitor. Preliminary in vitro assays have demonstrated its efficacy in selectively inhibiting certain kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases and cancer therapy. The compound's ability to disrupt specific protein-protein interactions has also been explored, with promising results in cellular models of neurodegeneration.

Pharmacokinetic studies of 1286712-46-6 have revealed favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability. The compound exhibits moderate plasma protein binding and demonstrates good penetration across the blood-brain barrier, which could be advantageous for targeting central nervous system disorders.

Structural-activity relationship (SAR) studies have been conducted to identify key functional groups responsible for the compound's biological activity. Modifications to the spirocyclic moiety and the thiazole ring have shown significant impacts on potency and selectivity, providing valuable insights for future drug development efforts.

Current research directions include the development of 1286712-46-6 derivatives with improved pharmacological properties and the exploration of its potential in combination therapies. Several pharmaceutical companies have included this compound in their pipeline for further preclinical evaluation, highlighting its commercial potential in the drug discovery landscape.

In conclusion, N-(4-{1,4-dioxa-8-azaspiro4.5decane-8-carbonyl}-1,3-thiazol-2-yl)-6-methylpyridin-2-amine represents a promising scaffold for medicinal chemistry applications. Its unique structural features and demonstrated biological activities warrant continued investigation, particularly in the context of targeted therapies for complex diseases. Future research should focus on elucidating its precise mechanism of action and optimizing its drug-like properties for clinical translation.